Cas no 1005670-43-8 (2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1005670-43-8
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD04969813
• CID: 3059320
• PubChem ID: 17024809
• Update Time: 2025-04-21

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-3-nitro-pyrazol-1-yl)-propionic acid
• 2-(5-Methyl-3-nitro-1H-pyrazol-1-yl)propanoic acid
• FQB67043
• MFCD04969813
• CS-0262781
• EN300-83712
• 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoicacid
• G47515
• AKOS000310205
• STK313111
• 2-(5-methyl-3-nitropyrazol-1-yl)propanoic acid
• Z1198164920
• 1005670-43-8
• AKOS015922315
• 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD04969813
• Inchi： 1S/C7H9N3O4/c1-4-3-6(10(13)14)8-9(4)5(2)7(11)12/h3,5H,1-2H3,(H,11,12)
• InChI Key： OTSQMZXEGCPJOA-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 199.059306g/mol
• Monoisotopic Mass: 199.059306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.16g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 101Ų